Cas no 1805301-06-7 (3-Amino-4-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-5-fluoropyridine
• CAS No: 1805301-06-7
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• CID: 4799812
• Update Time: 2025-10-31

3-Amino-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C6H5F3N2/c7-3-1-11-2-4(10)5(3)6(8)9/h1-2,6H,10H2
• InChI Key： UAVKLPVOFKFTOR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-(difluoromethyl)-5-fluoropyridine

3-Amino-4-(difluoromethyl)-5-fluoropyridine: A Comprehensive Overview

The compound 3-Amino-4-(difluoromethyl)-5-fluoropyridine, identified by the CAS number 1805301-06-7, is a chemically synthesized aromatic heterocyclic compound. This molecule belongs to the pyridine family, which is a six-membered ring with one nitrogen atom. The presence of amino, difluoromethyl, and fluoro substituents on the pyridine ring imparts unique chemical properties and functional group reactivity. These features make it a valuable compound in various chemical and pharmaceutical applications.

The structure of 3-Amino-4-(difluoromethyl)-5-fluoropyridine is characterized by a pyridine ring with substituents at positions 3, 4, and 5. The amino group (-NH2) at position 3 introduces nucleophilic properties, while the difluoromethyl (-CF2H) group at position 4 and the fluoro (-F) group at position 5 contribute electron-withdrawing effects. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and stability. Recent studies have highlighted the potential of this compound in synthesizing bioactive molecules, particularly in the field of agrochemicals and pharmaceuticals.

In terms of synthesis, 3-Amino-4-(difluoromethyl)-5-fluoropyridine can be prepared through various routes, including nucleophilic substitution, electrophilic substitution, and coupling reactions. One common method involves the reaction of aminopyridine derivatives with appropriate alkylating agents under controlled conditions. The use of fluorinated intermediates has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and environmental friendliness.

The application of 3-Amino-4-(difluoromethyl)-5-fluoropyridine spans across multiple industries. In agriculture, it serves as an intermediate in the synthesis of pesticides and herbicides due to its ability to inhibit key enzymes in pests and weeds. For instance, recent studies have demonstrated its potential as a component in novel fungicides that target plant pathogens without harming crops. In the pharmaceutical sector, this compound is being investigated for its role in drug design, particularly in developing treatments for infectious diseases and cancer.

From a toxicological perspective, understanding the safety profile of 3-Amino-4-(difluoromethyl)-5-fluoropyridine is critical for its industrial applications. Recent toxicity studies have revealed that this compound exhibits low acute toxicity when administered orally or dermally. However, chronic exposure studies are still underway to assess long-term effects on human health and the environment. Regulatory agencies have emphasized the importance of thorough risk assessment before widespread use.

The versatility of 3-Amino-4-(difluoromethyl)-5-fluoropyridine lies in its ability to undergo various chemical transformations. For example, it can act as a nucleophile in substitution reactions or as an electrophile under specific conditions. Its fluorinated substituents also make it an attractive candidate for Suzuki-Miyaura coupling reactions, which are widely used in organic synthesis. Recent advancements in catalytic methods have further expanded its utility in constructing complex molecular architectures.

In conclusion, 3-Amino-4-(difluoromethyl)-5-fluoropyridine, with its unique structural features and functional groups, represents a valuable compound with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses and improve synthetic methodologies for this compound. As scientific understanding advances, it is likely that this molecule will play an increasingly important role in both academic research and industrial production.